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Compound of Interest

Compound Name: Butyl methyl propanedioate

Cat. No.: B15439663 Get Quote

An In-depth Technical Guide to Tert-Butyl Methyl
Malonate
This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic methodologies related to tert-butyl methyl malonate, a key intermediate in various

organic syntheses. The information is tailored for researchers, scientists, and professionals in

the field of drug development and chemical research.

Physicochemical Properties
The fundamental physical and chemical characteristics of tert-butyl methyl malonate are

summarized below. These properties are crucial for its handling, application in synthetic

protocols, and for the development of analytical methods.
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Property Value Source(s)

Molecular Formula C₈H₁₄O₄ [1][2][3]

Molecular Weight 174.19 g/mol [1][2][3]

Density 1.03 g/mL at 25 °C [4][5][6]

Appearance Colorless liquid [4][6]

Boiling Point 80 °C at 11 mmHg [6]

Refractive Index n20/D 1.415 [6]

Flash Point 79 °C (closed cup)

Solubility

Soluble in anhydrous alcohol

and organic solvents like

ethers.

[4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of tert-butyl methyl malonate are

outlined in this section.

Synthesis of Tert-Butyl Methyl Malonate
A common laboratory-scale synthesis involves the esterification of mono-tert-butyl malonate

with methanol, catalyzed by a hafnium(IV) chloride tetrahydrofuran complex.[6]

Materials:

Mono-tert-butyl malonate

Methanol (MeOH)

Hafnium(IV) chloride tetrahydrofuran complex (1:2)

Dichloromethane (CH₂Cl₂)

Saturated saline solution
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Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

n-hexane

Ethyl acetate

Procedure:

To a 200 mL round-bottom flask equipped with a magnetic stirrer, add mono-tert-butyl

malonate (3.0 g, 18.7 mmol) and methanol (70 mL).

To this solution, add hafnium(IV) chloride tetrahydrofuran complex (1:2) (88 mg, 0.19 mmol).

Stir the reaction mixture at room temperature for 48 hours.

Upon completion of the reaction, add saturated saline solution to the mixture.

Extract the product with dichloromethane (3 x 70 mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure.

Purify the crude product by silica gel column chromatography using an eluent of n-

hexane/ethyl acetate (50:50) to yield tert-butyl methyl malonate as a colorless oily liquid.[6]

Characterization: The final product can be characterized by:

¹H NMR (400 MHz, CDCl₃): δ 3.74 (s, 3H), 3.30 (s, 2H), 1.47 (s, 9H).[6]

¹³C NMR (100 MHz, CDCl₃): δ 167.5, 165.8, 82.1, 52.3, 42.7, 27.9.[6]

High-Resolution Mass Spectrometry (HR-FAB MS): m/z calculated for C₈H₁₅O₄ [M+H]⁺

175.0883, found 175.0875.[6]

Determination of Density
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The density of liquid tert-butyl methyl malonate can be determined using a pycnometer.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Temperature-controlled water bath

Tert-butyl methyl malonate sample

Distilled water

Procedure:

Clean and dry the pycnometer thoroughly and weigh it accurately (m₁).

Fill the pycnometer with distilled water and place it in a water bath set to a specific

temperature (e.g., 25 °C) until the water level in the capillary remains constant.

Carefully wipe the outside of the pycnometer dry and weigh it (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with the tert-butyl methyl malonate sample and repeat step 2 at the same

temperature.

Wipe the outside of the pycnometer dry and weigh it (m₃).

The density of the sample (ρ_sample) is calculated using the formula: ρ_sample = ((m₃ - m₁)

/ (m₂ - m₁)) * ρ_water where ρ_water is the known density of water at the experimental

temperature.

Visualizations
The following diagrams illustrate key processes related to tert-butyl methyl malonate.
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Caption: Synthesis workflow for tert-butyl methyl malonate.
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Caption: Experimental workflow for density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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